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Compound of Interest |

1-lodo-2-nitro-4-
Compound Name:

(trifluoromethyl)benzene
CAS No.: 400-97-5

Cat. No.: B1315798

Get Quote

\ J

1-lodo-2-nitro-4-(trifluoromethyl)benzene is a highly functionalized aromatic compound that
serves as a critical intermediate in advanced organic synthesis. Its strategic arrangement of
three distinct functional groups—an iodine atom, a nitro group, and a trifluoromethyl group—on
a benzene scaffold imparts a unique and powerful reactivity profile. The trifluoromethyl group is
a highly sought-after moiety in modern drug discovery, known for enhancing metabolic stability,
lipophilicity, and binding affinity of drug candidates.[1][2] The presence of both an excellent
leaving group (iodine) and a potent electron-withdrawing group (nitro) makes this molecule an
ideal substrate for a variety of transformations, including cross-coupling and nucleophilic
substitution reactions. This guide provides a comprehensive overview of its properties,
synthesis, key chemical transformations, and applications, tailored for researchers and
professionals in chemical and pharmaceutical development.[1][3]

Chemical Identity and Physicochemical Properties

The unambiguous identification and understanding of a compound's physical properties are
paramount for its effective use in a laboratory setting.
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Property Value Source

1-lodo-2-nitro-4-
IUPAC Name _ [4]
(trifluoromethyl)benzene

2-lodo-5-nitrobenzotrifluoride,
Synonyms 4-lodo-3- [11[415]
(trifluoromethyl)nitrobenzene

CAS Number 400-75-9 [LI[31[41[5]
Molecular Formula C7H3F3INO2 [11[3114115]
Molecular Weight 317.00 g/mol [3][4]
Data not specified; typically a
Appearance . .
solid or oil
Store in a dark place, under an
Storage inert atmosphere, at room [3]

temperature.

Proposed Synthesis Pathway

While multiple synthetic routes can be envisioned, a logical and efficient pathway to 1-lodo-2-
nitro-4-(trifluoromethyl)benzene involves the direct nitration of a commercially available
precursor, 4-iodo-1-(trifluoromethyl)benzene. The trifluoromethyl group is a meta-director, while
the iodine is an ortho-para director. Due to the strong deactivating nature of the CFs group,
nitration is expected to occur ortho to the iodine atom.
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Synthetic Workflow
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Caption: Proposed synthesis of the title compound via electrophilic nitration.

Experimental Protocol: Nitration of 4-lodo-1-
(trifluoromethyl)benzene

o Rationale: This protocol employs a standard nitrating mixture (HNO3/H2S0a4). The reaction is
initiated at a low temperature (0°C) to control the exothermic reaction and minimize the
formation of byproducts. Sulfuric acid protonates nitric acid to generate the highly
electrophilic nitronium ion (NO2%), which is the active agent in the electrophilic aromatic
substitution.

e Procedure:

o To a stirred solution of concentrated sulfuric acid (H2SOa, 2.0 equiv.) in a round-bottom
flask cooled to 0°C in an ice bath, slowly add 4-iodo-1-(trifluoromethyl)benzene (1.0
equiv.).

o Add a solution of fuming nitric acid (HNOs, 1.1 equiv.) in concentrated sulfuric acid
dropwise to the reaction mixture, ensuring the internal temperature does not exceed 10°C.

© 2026 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/product/b1315798/docs?utm_src=pdf-body-img#introduction-a-versatile-trifluoromethylated-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315798?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer
Chromatography (TLC).

o Upon completion, carefully pour the reaction mixture over crushed ice.

o Extract the agueous mixture with an organic solvent (e.g., ethyl acetate or
dichloromethane) three times.

o Combine the organic layers, wash with saturated sodium bicarbonate solution, then with
brine, and dry over anhydrous sodium sulfate (Naz2S0Oa).

o Filter the drying agent and concentrate the solvent under reduced pressure to yield the
crude product.

o Purify the crude material by column chromatography on silica gel or recrystallization to
obtain pure 1-iodo-2-nitro-4-(trifluoromethyl)benzene.

Chemical Reactivity and Key Transformations

The utility of 1-iodo-2-nitro-4-(trifluoromethyl)benzene stems from its capacity to undergo a
range of selective chemical transformations at its three functional handles.

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The carbon-iodine bond is highly susceptible to oxidative addition to a Palladium(0) complex,
making it an excellent substrate for cross-coupling reactions. The Suzuki-Miyaura coupling,
which forms a new carbon-carbon bond by reacting an organohalide with an organoboron
compound, is a cornerstone of modern synthesis.[6]

o Causality: The reaction is driven by the formation of a stable Pd(0) catalyst which undergoes
oxidative addition into the C-I bond. A base is required to activate the boronic acid, facilitating
the transmetalation step. Reductive elimination from the resulting Pd(ll) complex yields the
coupled product and regenerates the Pd(0) catalyst.[6]
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

e General Protocol:
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o In areaction vessel under an inert atmosphere (e.g., Argon or Nitrogen), combine 1-iodo-
2-nitro-4-(trifluoromethyl)benzene (1.0 equiv.), the desired aryl or alkyl boronic acid
(1.2-1.5 equiv.), a palladium catalyst (e.g., Pd(PPhs)s, 1-5 mol%), and a base (e.g.,
K2COs, Na2COs, or Cs2C0s3, 2.0-3.0 equiv.).

o Add a suitable solvent system, typically a mixture like Toluene/Ethanol/Water or
Dioxane/Water.

o Heat the mixture to reflux (typically 80-110°C) and stir until the starting material is
consumed (monitored by TLC or LC-MS).

o Cool the reaction to room temperature, dilute with water, and extract with an organic

solvent.
o Wash, dry, and concentrate the combined organic layers.

o Purify the residue by column chromatography to isolate the biaryl product.

Nucleophilic Aromatic Substitution (SnAr)

The benzene ring in this molecule is highly electron-deficient due to the powerful withdrawing
effects of both the nitro (-NOz2) and trifluoromethyl (-CF3) groups.[1][2] This electronic feature
makes the ring susceptible to attack by nucleophiles, facilitating a nucleophilic aromatic
substitution (SnAr) reaction.[7] The iodine atom, being a good leaving group, is readily
displaced.

e Mechanistic Insight: The reaction proceeds via a two-step addition-elimination mechanism.
The nucleophile first attacks the carbon bearing the iodine (the ipso-carbon), forming a
resonance-stabilized anionic intermediate known as a Meisenheimer complex.[7][8] The
negative charge is delocalized onto the electron-withdrawing nitro group. In the second step,
the leaving group (iodide) is expelled, restoring the aromaticity of the ring.[7][9]

e General Protocol:

o Dissolve 1-iodo-2-nitro-4-(trifluoromethyl)benzene (1.0 equiv.) in a polar aprotic solvent
such as Dimethylformamide (DMF), Dimethyl sulfoxide (DMSOQO), or N-Methyl-2-pyrrolidone
(NMP).
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o Add the nucleophile (e.g., an alcohol, amine, or thiol, 1.1-2.0 equiv.) and a suitable base
(e.g., K2COs, NaH, or EtsN) if the nucleophile is not already anionic.

o Heat the reaction mixture (temperatures can range from room temperature to >100°C
depending on the nucleophile's reactivity).

o Monitor the reaction by TLC or LC-MS.

o Upon completion, quench the reaction with water and perform a standard aqueous workup
and extraction.

o Purify the product by column chromatography or recrystallization.

Reduction of the Nitro Group

The nitro group can be selectively reduced to a primary amine (aniline), a transformation of
iImmense synthetic value. The resulting aniline is a versatile precursor for the synthesis of
amides, sulfonamides, heterocycles, and diazonium salts.

» Reagent Selection: A variety of reducing agents can accomplish this transformation.[10]

o Metals in Acid: Tin(ll) chloride (SnCl2) in HCI or iron (Fe) powder in acetic acid are classic,
reliable methods that are tolerant of many other functional groups.[11][12]

o Catalytic Hydrogenation: Using hydrogen gas (Hz) with a metal catalyst like Palladium on
carbon (Pd/C) or Raney Nickel is a clean and efficient method.[11] However, care must be
taken as catalytic hydrogenation can also cause dehalogenation (removal of the iodine).
Raney Nickel is often preferred over Pd/C to minimize dehalogenation of aryl iodides.[11]

o Experimental Protocol (Using SnCl2):

o Suspend 1-iodo-2-nitro-4-(trifluoromethyl)benzene (1.0 equiv.) in a solvent such as
ethanol or ethyl acetate.

o Add a solution of tin(ll) chloride dihydrate (SnCl2:-2H20, 3.0-5.0 equiv.) in concentrated
hydrochloric acid (HCI).
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o Heat the mixture to reflux (around 70-80°C) and stir for several hours until the reaction is
complete.

o Cool the reaction to room temperature and carefully basify the mixture by adding a
concentrated aqueous solution of sodium hydroxide (NaOH) or sodium bicarbonate
(NaHCO:s) until the pH is > 8. This neutralizes the acid and precipitates tin salts.

o Extract the resulting slurry with an organic solvent.
o Filter the mixture if necessary to remove inorganic salts.

o Wash, dry, and concentrate the organic extracts to yield 2-iodo-4-(trifluoromethyl)aniline.

Applications in Drug Development and
Agrochemicals

1-lodo-2-nitro-4-(trifluoromethyl)benzene is not an end-product but a valuable building block.
Its derivatives are key components in the synthesis of complex molecules for the
pharmaceutical and agrochemical industries.[1][3][13][14]

o Pharmaceuticals: The trifluoromethyl group is a bioisostere for other groups and can
significantly improve a drug's pharmacokinetic profile. The aniline derivative obtained after
nitro reduction is a common starting point for building heterocyclic scaffolds found in many
active pharmaceutical ingredients (APISs).

o Agrochemicals: The enhanced stability and lipophilicity imparted by the trifluoromethyl group
are also advantageous in the design of potent and environmentally stable pesticides and
herbicides.[13]

Safety and Handling

As a reactive chemical intermediate, proper handling of 1-iodo-2-nitro-4-
(trifluoromethyl)benzene is essential.

e Hazards: The compound is classified as harmful if swallowed, in contact with skin, or if
inhaled. It causes skin and serious eye irritation and may cause respiratory irritation.[15]
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e Handling Precautions:
o Work in a well-ventilated fume hood.[16][17]

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab
coat, and chemical-resistant gloves.[16][18][19]

o Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[17][19]

o Storage: Store in a tightly sealed container in a cool, dry place away from light and
incompatible materials, preferably under an inert atmosphere.[3]

Conclusion

1-lodo-2-nitro-4-(trifluoromethyl)benzene is a quintessential example of a modern synthetic
building block. Its well-defined reactivity allows for the sequential and selective manipulation of
its functional groups, providing a reliable entry point into complex molecular architectures. The
ability to perform C-C bond formation via cross-coupling, C-N, C-O, or C-S bond formation via
SnAr, and facile conversion to the versatile aniline derivative makes it an indispensable tool for
medicinal and materials chemists aiming to leverage the unique benefits of trifluoromethyl
substitution.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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